8-(4-allylpiperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 3-methyl-7-(2-phenylethyl)-8-(4-prop-2-enylpiperazin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H26N6O2/c1-3-10-25-12-14-26(15-13-25)20-22-18-17(19(28)23-21(29)24(18)2)27(20)11-9-16-7-5-4-6-8-16/h3-8H,1,9-15H2,2H3,(H,23,28,29)
• InChI Key: FZRBPMJNEQVSIM-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N3CCN(CC3)CC=C)CCC4=CC=CC=C4
• Molecular Formula: C21H26N6O2
• Molecular Weight: 394.5 g/mol

Description

8-(4-allylpiperazin-1-yl)-3-methyl-7-phenethyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.5 g/mol. The purity is usually 95%.
The exact mass of the compound 8-(4-allylpiperazin-1-yl)-3-methyl-7-(2-phenylethyl)-3,7-dihydro-1H-purine-2,6-dione is 394.21172409 g/mol and the complexity rating of the compound is 614. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Many purine derivatives act as inhibitors of various enzymes, while piperazines often have effects on the central nervous system.

Safety and Hazards

The safety and hazards of this compound would depend on its specific biological activity. Both purines and piperazines can have potent biological effects, and so appropriate safety precautions should be taken when handling this compound.

Future Directions

The future research directions would depend on the biological activity of this compound. If it shows promising activity against a particular target, then further optimization studies might be warranted.